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Compound of Interest

2-Chloro-1H-imidazole-5-
Compound Name:

carbaldehyde
CAS No.: 1333235-40-7
Cat. No.: B1614362

Get Quote

Executive Summary: The Core Directive

Strict Classification: 2-Chloro-1H-imidazole-5-carbaldehyde (CAS: 944900-99-6) must be
classified and disposed of as Halogenated Organic Waste.[1]

Immediate Action Required:
¢ Do NOT dispose of down the drain.[1][2]

e Do NOT mix with non-halogenated solvents (e.g., Acetone, Methanol) unless the entire
mixture is re-labeled as halogenated waste.[1]

» Do NOT mix with strong oxidizing agents (Peroxides, Nitric Acid) due to the reactive
aldehyde functionality.[1]

This compound contains a chlorine substituent on the imidazole ring.[1][3][4] Upon incineration
—the standard disposal method for organic lab waste—this chlorine atom is liberated as
hydrogen chloride (HCI) gas.[1] Standard non-halogenated waste incinerators are not equipped
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with the acid scrubbers necessary to neutralize HCI, leading to equipment corrosion and

regulatory emission violations.[1]

Chemical Hazard Profile & Properties

Understanding the physicochemical properties is the foundation of a self-validating safety

protocol.[1]

Property

Data

Operational Implication

Chemical Name

2-Chloro-1H-imidazole-5-

Primary identifier for waste

carbaldehyde tags.
Use for specific inventory
CAS Number 944900-99-6 ]
tracking.[1]
Cl indicates halogenated
Molecular Formula CaHsCIN20

waste stream.[1]

Physical State

Solid (Powder/Crystal)

Dust generation is a primary

exposure risk during transfer.

[1]

Acidity (pKa)

Imidazole NH is weakly acidic

Compatible with
neutral/organic streams; avoid

strong bases.[1]

GHS Hazards

H302, H315, H319, H335

Harmful/lrritant. PPE (Nitrile
gloves, safety glasses) is

mandatory.[1]

Reactivity

Aldehyde group (-CHO)

Incompatible with Oxidizers.
Risk of exothermic oxidation to

carboxylic acid.[1]

Segregation Strategy: The "Why" and "How"

Effective disposal starts with segregation at the bench, not the loading dock.[1] You must

prevent "waste stream cross-contamination."[1]

© 2026 BenchChem. All rights reserved. 2/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Butyl-5-chloro-1H-imidazole-4-carbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butyl-5-chloro-1H-imidazole-4-carbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butyl-5-chloro-1H-imidazole-4-carbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butyl-5-chloro-1H-imidazole-4-carbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butyl-5-chloro-1H-imidazole-4-carbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butyl-5-chloro-1H-imidazole-4-carbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butyl-5-chloro-1H-imidazole-4-carbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butyl-5-chloro-1H-imidazole-4-carbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butyl-5-chloro-1H-imidazole-4-carbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butyl-5-chloro-1H-imidazole-4-carbaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614362?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

A. The Halogen Rule

Because the molecule contains Chlorine:

o Threshold: Even if dissolved in a non-halogenated solvent (like Ethanol), if the concentration
of 2-Chloro-1H-imidazole-5-carbaldehyde exceeds your facility's halogen threshold
(typically 1-2%), the entire container defaults to Halogenated Waste.[1]

o Cost Impact: Halogenated waste disposal is significantly more expensive than non-
halogenated.[1] However, mislabeling it is a compliance violation under RCRA (in the US)
and similar global regulations.[1]

B. The Aldehyde Rule
The C5-aldehyde group is chemically active.[1]

» Avoid Oxidizers: Do not pour this waste into a drum containing chromic acid,
permanganates, or nitric acid.[1] The aldehyde can oxidize rapidly, potentially causing
pressure buildup or fire in the waste container.[1]

o Avoid Amines: While less dangerous, mixing with primary amines forms Schiff bases (imines)
and releases water, which can complicate solvent recovery processes downstream.[1]

Step-by-Step Disposal Workflow
Scenario A: Disposing of Pure Solid (Expired or Surplus)[1]

» Containment: Keep the chemical in its original glass/poly bottle if possible.

e Secondary Packaging: If the original container is damaged, transfer the solid into a clear,
wide-mouth High-Density Polyethylene (HDPE) jar.

e Labeling: Apply a hazardous waste tag immediately.[1]
o Constituents: "2-Chloro-1H-imidazole-5-carbaldehyde (Solid)"
o Hazard Checkbox: Toxic, Irritant.[1]

o Storage: Place in the "Solid Hazardous Waste" satellite accumulation area.[1]
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Scenario B: Disposing of Reaction Mixtures (Solutions)

¢ Solvent Assessment: Determine the primary solvent.[1]
o If Dichloromethane (DCM) or Chloroform: The stream is naturally Halogenated.[1]

o If Methanol, Ethyl Acetate, or DMF: The presence of the chloro-imidazole contaminant
forces this into the Halogenated stream.[1]

» Collection: Pour into the "Halogenated Organic Solvents" carboy (typically Red or Yellow
safety cans, distinct from the White/Blue non-halogenated cans).

e pH Check: Ensure the waste solution is not highly acidic or basic (pH 4-10). If the reaction
used strong acids, neutralize before adding to the organic waste drum to prevent drum
corrosion.[1]

Spill Contingency Protocol

Self-Validating Safety: The presence of a spill kit before work begins validates the readiness of
the operator.[1]

PPE Required: Nitrile gloves (double gloved recommended), safety goggles, lab coat.[1]
 |solate: Evacuate the immediate area if dust is airborne.[1][3]
e Contain (Solid Spill):

o Do not dry sweep (generates dust).[1]

o Cover the spill with wet paper towels or oil-impregnated sweeping compound to suppress
dust.[1]

o Scoop into a disposable bag.
e Contain (Liquid Spill):
o Surround with absorbent pillows or vermiculite.[1]

o Absorb liquid completely.[1]
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o Disposal: All cleanup materials (gloves, paper towels, scoop) must be placed in a heavy-duty
plastic bag, sealed, and tagged as "Debris contaminated with Halogenated Organics."[1]

Decision Logic Diagram
The following flowchart illustrates the critical decision-making process for segregating this

specific compound.
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Waste: 2-Chloro-1H-imidazole-5-carbaldehyde

Assess Physical State

Solution / Reaction Mix

Solid (Powder/Residue)

Check Primary Solvent

Non-Halogenated Solvent
(e.g., MeOH, EtOAc)

y

Halogenated Solvent
(e.g., DCM, Chloroform)

Pack in HDPE/Glass

CRITICAL RULE:
Solute contains Chlorine.
Stream becomes Halogenated.

Stream: Halogenated Organic Waste

Action: Label & Tag
(List CAS 944900-99-6)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating 2-Chloro-1H-imidazole-5-carbaldehyde waste. Note
the critical pathway for non-halogenated solvents becoming halogenated waste due to the
solute.[1]

References

+ National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
National Academies Press.[1] Retrieved from [Link][1]

» U.S. Environmental Protection Agency (EPA). (2024).[1] Resource Conservation and
Recovery Act (RCRA) Regulations: Hazardous Waste Identification.[1] Retrieved from [Link]

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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